Cas no 883986-34-3 (AZD2932)

Azd2932 is a potent multi-target kinase inhibitor that inhibits VEGFR2, PDGF in cell assays β, PDGF β And PDGF β The IC50 values were 8, 4, 7 and 9 nm, respectively

AZD2932 structure

Product Name:AZD2932

CAS No:883986-34-3

Molecular Formula:C₂₄H₂₅N₅O₄

Molecular Weight:447.486405134201

MDL:MFCD25977021

CID:2083562

AZD2932 Properties

Names and Identifiers

- AZD2932
- N-(1-isopropylpyrazol-4-yl)-2-[4-(6,7-dimethoxyquinazolin-4-yloxy)phenyl]acetamide
- AZD-2932
- 4-[(6,7-Dimethoxy-4-quinazolinyl)oxy]-N-[1-(1-methylethyl)-1H-pyrazol-4-yl]benzeneacetamide (ACI)
- 2-[4-(6,7-Dimethoxyquinazolin-4-yl)oxyphenyl]-N-(1-propan-2-ylpyrazol-4-yl)acetamide
- AZD 2932
- MDL： MFCD25977021
- InChIKey： TWYCZJMOEMMCGC-UHFFFAOYSA-N
- Inchi： 1S/C24H25N5O4/c1-15(2)29-13-17(12-27-29)28-23(30)9-16-5-7-18(8-6-16)33-24-19-10-21(31-3)22(32-4)11-20(19)25-14-26-24/h5-8,10-15H,9H2,1-4H3,(H,28,30)
- SMILES： O=C(CC1C=CC(OC2C3C(=CC(=C(C=3)OC)OC)N=CN=2)=CC=1)NC1=CN(C(C)C)N=C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 9
Heavy Atom Count: 33

AZD2932 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GUHV-1mg	AZD 2932	883986-34-3	99%	1mg	$67.00	2025-02-27
A2B Chem LLC	AH85219-1mg	AZD 2932	883986-34-3	≥98%	1mg	$29.00	2024-04-19
Aaron	AR00GUQ7-1mg	AZD 2932	883986-34-3	95%	1mg	$39.00
Ambeed	A945561-5mg	2-(4-((6,7-Dimethoxyquinazolin-4-yl)oxy)phenyl)-N-(1-isopropyl-1H-pyrazol-4-yl)acetamide	883986-34-3	99%	5mg	$82.0	2025-02-20
ChemScence	CS-3356-5mg	AZD2932	883986-34-3	≥98.0%	5mg	$102.0	2022-04-26
Crysdot LLC	CD31000424-5mg	AZD2932	883986-34-3	98+%	5mg	$55
DC Chemicals	DC7799-100 mg	AZD2932	883986-34-3	>98%	100mg	$700.0	2022-03-01
eNovation Chemicals LLC	D501776-10mg	2-(4-((6,7-dimethoxyquinazolin-4-yl)oxy)phenyl)-N-(1-isopropyl-1H-pyrazol-4-yl)acetamide	883986-34-3	98%	10mg	$350	2022-06-03
MedChemExpress	HY-18179-10mM*1mLinDMSO	AZD2932	883986-34-3	≥98.0%	10mM*1mLinDMSO	￥869	2022-05-18
TRC	A808170-25mg	AZD2932	883986-34-3		25mg	$ 161.00	2023-04-19

AZD2932 Synthesis

Synthetic Circuit 1

883985-18-0

97421-16-4

883986-34-3

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , 2-Hydroxypyridine N-oxide , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ; 2 h, 50 °C

Reference

Discovery of new quinoline ether inhibitors with high affinity and selectivity for PDGFR tyrosine kinases

Ple, Patrick A.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(9), 3050-3055

Synthetic Circuit 2

883985-18-0

97421-16-4

883986-34-3

Reaction Conditions

1.1 Reagents: Triethylamine , 2-Hydroxypyridine N-oxide , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ; 12 h, 55 °C

Reference

Discovery of AZD2932, a new Quinazoline Ether Inhibitor with high affinity for VEGFR-2 and PDGFR tyrosine kinases

Ple, Patrick A.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(1), 262-266

Synthetic Circuit 3

13790-39-1

156-38-7

883986-34-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 5 h, 90 °C
2.1 Reagents: Diisopropylethylamine , 2-Hydroxypyridine N-oxide , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ; 2 h, 50 °C

Reference

Discovery of new quinoline ether inhibitors with high affinity and selectivity for PDGFR tyrosine kinases

Ple, Patrick A.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(9), 3050-3055

Synthetic Circuit 4

13790-39-1

156-38-7

883986-34-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 4 h, 90 °C
2.1 Reagents: Triethylamine , 2-Hydroxypyridine N-oxide , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ; 12 h, 55 °C

Reference

Discovery of AZD2932, a new Quinazoline Ether Inhibitor with high affinity for VEGFR-2 and PDGFR tyrosine kinases

Ple, Patrick A.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(1), 262-266

AZD2932 Raw materials

AZD2932 Preparation Products

AZD2932 (883986-34-3)

AZD2932 Suppliers

SHANG HAI YUAN XI Biotechnology Co., Ltd.

Audited Supplier

(CAS:883986-34-3)

MR./MRS.:LI JING LI

Phone:13564518121

Email:caokunli@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:883986-34-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:883986-34-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:883986-34-3)AZD2932

Purity:99%

Quantity:100mg

Price($):716.0